Cas no 41805-50-9 (N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine)

• Product Name: N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine
• CAS No: 41805-50-9
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• MDL: MFCD05864490
• CID: 1072440
• PubChem ID: 21409890
• Update Time: 2025-06-03

N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(1-(piperidin-1-yl)cyclohexyl)methanamine
• CHEMBRDG-BB 4002242
• N-Methyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]-amine
• N-methyl-1-(1-piperidin-1-ylcyclohexyl)methanamine
• 1-(1-methylaminomethylcyclohexyl) piperidine
• 41805-50-9
• AKOS005171323
• N-Methyl-1-[1-(1-piperidinyl)cyclohexyl]methanamine
• N-METHYL[1-(1-PIPERIDINYL)CYCLOHEXYL]METHANAMINE
• ALBB-004297
• 1-[1-[(methylamino)methyl]cyclohexyl] piperidine
• YVTRGSINXCANDK-UHFFFAOYSA-N
• DTXSID50613301
• 1-[1-[(methylamino)methyl]cyclohexyl]-piperidine
• MFCD05864490
• N-methyl-N-[(1-piperidin-1-ylcyclohexyl)methyl]amine
• methyl({[1-(piperidin-1-yl)cyclohexyl]methyl})amine
• CS-0323228
• STK503082
• SCHEMBL3969453
• LS-01600
• N-methyl-1-[1-(piperidin-1-yl)cyclohexyl]methanamine
• N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine

• MDL： MFCD05864490
• Inchi： 1S/C13H26N2/c1-14-12-13(8-4-2-5-9-13)15-10-6-3-7-11-15/h14H,2-12H2,1H3
• InChI Key： YVTRGSINXCANDK-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1(CNC)CCCCC1

Computed Properties

• Exact Mass: 210.21000
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.72340

N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine Security Information

• HazardClass：IRRITANT

Additional information on N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine

Comprehensive Overview of N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine (CAS No. 41805-50-9)

N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine (CAS No. 41805-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine ring fused with a cyclohexyl group, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for neuroactive agents and catalysts, aligning with current trends in precision medicine and green chemistry.

The molecular structure of N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine includes a tertiary amine functional group, which contributes to its reactivity and versatility in synthetic pathways. Recent studies highlight its role in the development of high-performance polymers and bioactive molecules, addressing growing demand for sustainable materials and targeted therapies. With the rise of AI-driven drug design, this compound has also been explored in computational chemistry models to predict its interactions with biological targets, a hot topic in pharmacoinformatics.

From an industrial perspective, CAS No. 41805-50-9 is valued for its stability under various conditions, making it suitable for scale-up synthesis—a critical factor for manufacturers optimizing cost-effective production. Environmental concerns have spurred interest in its biodegradability profile, with preliminary data suggesting moderate ecological compatibility. These attributes resonate with today’s emphasis on ESG (Environmental, Social, and Governance) compliance in chemical industries.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine, ensuring purity and consistency for research applications. The compound’s logP value and solubility parameters are frequently queried in scientific databases, reflecting user interest in its physicochemical properties for formulation development. Such data is crucial for pharmacokinetic modeling, another trending area in drug development.

Innovative applications of 41805-50-9 extend to agrochemical research, where its derivatives show promise as plant growth regulators. This aligns with global efforts to enhance crop yield amid climate change challenges. Additionally, patents filed in recent years describe its utility in electronic materials, particularly in organic semiconductors—a field experiencing exponential growth due to demands for flexible electronics.

Safety assessments of N-methyl-N-(1-piperidin-1-ylcyclohexyl)methylamine emphasize standard laboratory handling protocols, though it is not classified as hazardous under major regulatory frameworks. Its toxicological data remains a focus for ongoing studies, especially given increasing regulatory scrutiny on chemical safety worldwide. This compound exemplifies how niche chemicals can drive innovation across multidisciplinary sectors while adhering to evolving regulatory standards.